1-(2-(Furan-3-yl)-2-thiomorpholinoethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C15H19N3O2S2/c19-15(17-14-2-1-7-22-14)16-10-13(12-3-6-20-11-12)18-4-8-21-9-5-18/h1-3,6-7,11,13H,4-5,8-10H2,(H2,16,17,19)
• InChI Key: IHIDRBFXWWJAOY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)NC2=CC=CS2)C3=COC=C3
• Molecular Formula: C15H19N3O2S2
• Molecular Weight: 337.5 g/mol

Description

1-(2-(Furan-3-yl)-2-thiomorpholinoethyl)-3-(thiophen-2-yl)urea, also known as FTMU, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. FTMU is a urea derivative that has a unique chemical structure with a furan and thiophene ring attached to a thiomorpholine moiety.

Scientific Research Applications

Synthesis of Novel Pyridine and Naphthyridine Derivatives

Research has demonstrated the potential of related furan and thiophene compounds in the synthesis of novel pyridine and naphthyridine derivatives. For instance, compounds involving furan or thiophene units have been utilized in reactions leading to the formation of pyrazolo[3,4-H][1,6]naphthyridine and pyrimido[4,5-H][1,6]naphthyridine derivatives, showcasing the versatility of these heterocycles in synthesizing complex molecular structures (Abdelrazek et al., 2010).

Characterization and Computational Studies

Another significant area of application is the characterization and computational study of molecules incorporating furan and thiophene motifs. For example, research involving 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one highlighted the use of NMR, FT-IR spectroscopy, and X-ray diffraction in determining molecular structures. Computational studies, such as DFT calculations, further contribute to understanding the molecular geometry and stability of such compounds (Sun et al., 2021).

Exploration of Chemical Reactions

The investigation into the reactivity and chemical behavior of furan and thiophene derivatives offers insights into novel reaction mechanisms and synthetic routes. For instance, studies have reported on the ethynylation of furan and thiophene derivatives, providing a pathway to synthesize acylethynylpyrroles with potential applications in various chemical syntheses (Sobenina et al., 2014).

Applications in Material Science

Research into the electrochemical polymerization of thiophene-containing compounds, such as 2-(thiophen-2-yl)furan, has demonstrated their potential in enhancing the capacitance properties of polymers used in supercapacitors. This application signifies the role of furan and thiophene derivatives in developing new materials for energy storage solutions (Mo et al., 2015).